Cas no 1244022-54-5 (Tenofovir Disoproxil Isopropoxycarbonyl)

Tenofovir Disoproxil Isopropoxycarbonyl structure

1244022-54-5 structure

Product Name:Tenofovir Disoproxil Isopropoxycarbonyl

CAS No:1244022-54-5

MF:C₂₃H₃₆N₅O₁₂P

MW:605.532007217407

CID:824525

Update Time:2026-04-29

Tenofovir Disoproxil Isopropoxycarbonyl Chemical and Physical Properties

Names and Identifiers

- Tenofovir Disoproxil Isopropoxycarbonyl
- propan-2-yl [[(2R)-1-[6-(propan-2-yloxycarbonylamino)purin-9-yl]propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphoryl]oxymethyl carbonate
- Tenofovir Disoproxil

Computed Properties

Exact Mass: 605.21000

Experimental Properties

PSA: 211.05000
LogP: 4.42390

Tenofovir Disoproxil Isopropoxycarbonyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T018520-1mg	Tenofovir Disoproxil Isopropoxycarbonyl	1244022-54-5		1mg	$ 125.00	2023-09-06
TRC	T018520-5mg	Tenofovir Disoproxil Isopropoxycarbonyl	1244022-54-5		5mg	$ 543.00	2023-09-06
TRC	T018520-10mg	Tenofovir Disoproxil Isopropoxycarbonyl	1244022-54-5		10mg	$ 976.00	2023-09-06
Chemenu	CM268508-50mg	(R)-Isopropyl (9-(2-((bis(((isopropoxycarbonyl)oxy)methoxy)phosphoryl)methoxy)propyl)-9H-purin-6-yl)carbamate	1244022-54-5	97%	50mg	$823	2021-08-18
Chemenu	CM268508-50mg	(R)-Isopropyl (9-(2-((bis(((isopropoxycarbonyl)oxy)methoxy)phosphoryl)methoxy)propyl)-9H-purin-6-yl)carbamate	1244022-54-5	97%	50mg	$823	2023-11-21
A2B Chem LLC	AE36613-10mg	Tenofovir Disoproxil Isopropoxycarbonyl	1244022-54-5	98%	10mg	$244.00	2024-04-20
A2B Chem LLC	AE36613-25mg	Tenofovir Disoproxil Isopropoxycarbonyl	1244022-54-5	98%	25mg	$344.00	2024-04-20
A2B Chem LLC	AE36613-100mg	Tenofovir Disoproxil Isopropoxycarbonyl	1244022-54-5	98%	100mg	$610.00	2024-04-20
A2B Chem LLC	AE36613-2mg	Tenofovir Disoproxil Isopropoxycarbonyl	1244022-54-5	>95%	2mg	$387.00	2024-01-04

Tenofovir Disoproxil Isopropoxycarbonyl Related Literature

1. An autoreduction method to prepare plasmonic gold-embedded polypeptide micelles for synergistic chemo-photothermal therapy†

Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
2. An automated computational approach to kinetic model discrimination and parameter estimation†

Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
3. An auto-correction laser photoacoustic spectrometer based on 2f/1f wavelength modulation spectroscopy

Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997

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